Cas no 1227456-96-3 (Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate)

Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate is a spirocyclic compound featuring a diazaspiro core structure, which is valuable in medicinal chemistry and drug discovery. The benzyl carboxylate protecting group enhances its stability and facilitates selective deprotection under mild conditions, making it a versatile intermediate in synthetic applications. Its rigid spirocyclic framework contributes to conformational restraint, improving binding affinity in bioactive molecules. This compound is particularly useful in the development of pharmacophores targeting central nervous system (CNS) disorders and other therapeutic areas. High purity and well-defined reactivity further underscore its utility in complex organic syntheses and scaffold diversification.
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate structure
1227456-96-3 structure
Product Name:Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate
CAS No:1227456-96-3
MF:C15H20N2O2
MW:260.331503868103
MDL:MFCD16660222
CID:4456865
PubChem ID:44182352
Update Time:2025-05-20

Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate
    • 7-Cbz-2,7-diaza-spiro[3.5]nonane
    • N-CBZ-2,7-diazaspiro[3.5]nonane
    • 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, phenylmethyl ester
    • benzyl2,7-diazaspiro[3.5]nonane-7-carboxylate
    • 1227456-96-3
    • MCCLOIWMYNVJSY-UHFFFAOYSA-N
    • CS-0090669
    • MB15028
    • MFCD16660222
    • 7-CBZ-2,7-DIAZASPIRO[3.5]NONANE
    • DB-104014
    • SCHEMBL2434340
    • 7-Cbz-2,7-diaza-spiro3.5none
    • MDL: MFCD16660222
    • Inchi: 1S/C15H20N2O2/c18-14(19-10-13-4-2-1-3-5-13)17-8-6-15(7-9-17)11-16-12-15/h1-5,16H,6-12H2
    • InChI Key: MCCLOIWMYNVJSY-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCC2(CC1)CNC2)=O

Computed Properties

  • Exact Mass: 260.152477885g/mol
  • Monoisotopic Mass: 260.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.6Ų

Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000300-1g
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate
1227456-96-3 97%
1g
$749.92 2023-09-03
Chemenu
CM206157-1g
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate
1227456-96-3 97%
1g
$611 2021-08-04
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
25R0042-1g
7-Cbz-2,7-diaza-spiro[3.5]nonane
1227456-96-3 96%
1g
3375.21CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
25R0042-5g
7-Cbz-2,7-diaza-spiro[3.5]nonane
1227456-96-3 96%
5g
13483.87CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
25R0042-500mg
7-Cbz-2,7-diaza-spiro[3.5]nonane
1227456-96-3 96%
500mg
2111.63CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
25R0042-250mg
7-Cbz-2,7-diaza-spiro[3.5]nonane
1227456-96-3 96%
250mg
1484.07CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
25R0042-100mg
7-Cbz-2,7-diaza-spiro[3.5]nonane
1227456-96-3 96%
100mg
1161.82CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
25R0042-50mg
7-Cbz-2,7-diaza-spiro[3.5]nonane
1227456-96-3 96%
50mg
992.21CNY 2021-05-08
Chemenu
CM206157-1g
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate
1227456-96-3 97%
1g
$*** 2023-04-03
eNovation Chemicals LLC
Y1005306-100mg
7-Cbz-2,7-diaza-spiro[3.5]nonane
1227456-96-3 95%
100mg
$170 2025-02-28

Additional information on Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate

Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No: 1227456-96-3) in Modern Chemical and Pharmaceutical Research

Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate, identified by its CAS number 1227456-96-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic structure, featuring a diazaspiro framework, has garnered attention due to its unique molecular architecture and potential biological activities. The compound's composition, consisting of a benzyl group attached to a spirocyclic system with two nitrogen atoms, positions it as a promising candidate for further exploration in drug discovery and material science.

The spirocyclic core of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate contributes to its distinct chemical properties, which include enhanced stability and flexibility. These characteristics make it an attractive scaffold for designing molecules with specific interactions, such as those targeting enzymes or receptors in biological systems. The presence of nitrogen atoms in the diazaspiro moiety further enhances its potential as a pharmacophore, enabling diverse functionalization and modifications.

In recent years, the pharmaceutical industry has seen a surge in the development of spirocyclic compounds due to their ability to mimic natural products and exhibit novel biological activities. Spirocycles are known for their conformational rigidity and unique electronic properties, which can be exploited to design molecules with high affinity and selectivity. Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate is no exception, and its structural features have been leveraged in various research initiatives aimed at discovering new therapeutic agents.

One of the most compelling aspects of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate is its potential application in the development of bioactive molecules targeting neurological disorders. The diazaspiro framework has been shown to interact with specific protein targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on inhibiting enzymes associated with these conditions. This aligns with the broader trend in pharmaceutical research toward identifying small molecules that can modulate neural pathways.

The benzyl group attached to the spirocyclic system provides an additional handle for chemical modification, allowing researchers to fine-tune the properties of the molecule. This versatility has led to the exploration of various synthetic pathways for producing analogs of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate. These efforts have resulted in a library of compounds that can be screened for biological activity, further expanding the potential applications of this scaffold.

In addition to its pharmaceutical applications, Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate has shown promise in material science research. The unique structural features of this compound make it an excellent candidate for developing novel materials with enhanced mechanical and thermal properties. Researchers are exploring its use in creating polymers and coatings that exhibit improved durability and functionality under various conditions.

The synthesis of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate involves multi-step organic reactions that highlight the complexity and precision required in modern chemical synthesis. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These methodologies underscore the importance of innovative synthetic strategies in producing complex molecules like this one.

The growing interest in spirocyclic compounds like Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate has also spurred advancements in computational chemistry and molecular modeling. These tools are being used to predict the biological activity and optimize the design of new derivatives. By leveraging computational methods, researchers can accelerate the discovery process and identify lead compounds more efficiently.

In conclusion, Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No: 1227456-96-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and potential biological activities make it a valuable scaffold for further research and development. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and innovation.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited